4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine

• Molecular Formula: C20H29NO3
• Molecular Weight: 331.4 g/mol
• IUPAC Name: 4-[4-methyl-4-(2-phenylmethoxyethoxy)hex-2-ynyl]morpholine
• InChI: InChI=1S/C20H29NO3/c1-3-20(2,10-7-11-21-12-14-22-15-13-21)24-17-16-23-18-19-8-5-4-6-9-19/h4-6,8-9H,3,11-18H2,1-2H3
• InChI Key: RJPIAJFYTGIOTN-UHFFFAOYSA-N
• SMILES: CCC(C)(C#CCN1CCOCC1)OCCOCC2=CC=CC=C2

Description

4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine, also known as BEMM, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been studied for its potential applications in various fields, including cancer research, neuroscience, and drug development. In cancer research, 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In neuroscience, 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been studied for its ability to modulate the activity of certain ion channels in the brain, which could lead to the development of new treatments for neurological disorders. In drug development, 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been used as a starting point for the synthesis of novel compounds with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine is not fully understood, but it is believed to involve the inhibition of certain enzymes and ion channels. In cancer cells, 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been shown to inhibit the activity of the enzyme fatty acid synthase, which is involved in the synthesis of lipids that are necessary for cancer cell growth. In the brain, 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been shown to modulate the activity of certain ion channels, such as the TRPM8 channel, which is involved in the sensation of cold.
Biochemical and Physiological Effects
4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been shown to have a range of biochemical and physiological effects, depending on the context in which it is used. In cancer cells, 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been shown to inhibit cell growth and induce apoptosis, or programmed cell death. In the brain, 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine has been shown to modulate the activity of ion channels, which could lead to changes in neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine in lab experiments is its specificity for certain enzymes and ion channels, which allows researchers to target specific pathways and processes. However, one limitation of using 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine is its potential toxicity, which could limit its use in certain contexts.

Future Directions

There are several potential future directions for research on 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine. One area of interest is the development of 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine derivatives with improved potency and selectivity for specific targets. Another area of interest is the investigation of the potential therapeutic applications of 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine in cancer and neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of 4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine and its effects on cellular and physiological processes.

Synthesis Methods

4-{4-[2-(Benzyloxy)ethoxy]-4-methyl-2-hexynyl}morpholine can be synthesized through a multistep process involving the reaction of morpholine with 2-bromoethyl benzoate, followed by the reaction of the resulting product with 4-methyl-2-hexyn-1-ol. The final product is obtained through the removal of the benzyl protecting group using hydrogenation.